Cas no 3764-02-1 (Pentanenitrile, 2-methyl-3-oxo-)

• Product name: Pentanenitrile, 2-methyl-3-oxo-
• CAS No: 3764-02-1
• MF: C₆H₉NO
• MW: 111.142
• CID: 3954547
• PubChem ID: 12871376

Pentanenitrile, 2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-methyl-3-oxo-
• 2-methyl-3-oxopentanenitrile
• 3764-02-1
• SCHEMBL825523
• AKOS009353057
• EN300-44987
• Z385381340

• Inchi： InChI=1S/C6H9NO/c1-3-6(8)5(2)4-7/h5H,3H2,1-2H3
• InChI Key： DKQNLQUJEQFXBR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 0.9